5-Cyclopropoxy-4-iodopyridin-2-amine
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Description
5-Cyclopropoxy-4-iodopyridin-2-amine is a pyridine derivative featuring a cyclopropoxy group at position 5, an iodine atom at position 4, and an amine group at position 2. This compound is of interest in medicinal chemistry due to the unique electronic and steric properties imparted by the iodine and cyclopropoxy substituents.
Properties
Molecular Formula |
C8H9IN2O |
|---|---|
Molecular Weight |
276.07 g/mol |
IUPAC Name |
5-cyclopropyloxy-4-iodopyridin-2-amine |
InChI |
InChI=1S/C8H9IN2O/c9-6-3-8(10)11-4-7(6)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11) |
InChI Key |
AANDJAMZWAEWCZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CN=C(C=C2I)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Cyclopropoxy-4-iodopyridin-2-amine typically involves the iodination of a pyridine derivative. One common method is the Suzuki cross-coupling reaction, where a 3-bromo-5-iodopyridin-2-amine is coupled with a cyclopropoxy group . The reaction conditions often include the use of palladium catalysts and boronic acids under mild conditions to achieve high yields.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions are optimized to ensure the purity and consistency of the final product.
Chemical Reactions Analysis
Types of Reactions
5-Cyclopropoxy-4-iodopyridin-2-amine undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents like organometallic compounds.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its chemical properties and reactivity.
Common Reagents and Conditions
Suzuki Coupling: Uses palladium catalysts and boronic acids.
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents like lithium aluminum hydride can be used.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups, while oxidation and reduction can lead to changes in the oxidation state of the compound.
Scientific Research Applications
5-Cyclopropoxy-4-iodopyridin-2-amine has several scientific research applications, including:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Mechanism of Action
The mechanism of action of 5-Cyclopropoxy-4-iodopyridin-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Electronic Differences
The following table summarizes key structural analogs and their substituents:
Key Observations:
- For example, 5-Chloro-4-fluoropyridin-2-amine (MW 146.55) is lighter and less sterically hindered than the iodinated analog .
- Cyclopropoxy vs. Cyclopropyl : The cyclopropoxy group (ether-linked) in the target compound may enhance solubility compared to the direct cyclopropyl substitution in 5-Chloro-4-cyclopropylpyridin-2-amine (MW 182.63) .
- Positional Isomerism : 5-Cyclopropoxy-2-methylpyridin-4-amine (MW 164.21) demonstrates how substituent positioning alters electronic distribution, with the methyl group at position 2 reducing reactivity compared to the amine at position 2 in the target compound .
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